Cas no 1516-65-0 (2-Butene,1,1,1,2,3,4,4,4-octafluoro-, (2Z)-)

• Product Name: 2-Butene,1,1,1,2,3,4,4,4-octafluoro-, (2Z)-
• CAS No: 1516-65-0
• MF: C₄F₈
• MW: 200.030029296875
• CID: 213896
• PubChem ID: 3034116
• Update Time: 2025-04-19

2-Butene,1,1,1,2,3,4,4,4-octafluoro-, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Butene,1,1,1,2,3,4,4,4-octafluoro-, (2Z)-
• (Z)-1,1,1,2,3,4,4,4-octafluorobut-2-ene
• (Z)-Perfluoro-2-butene
• 2-Butene,1,1,1,2,3,4,4,4-octafluoro-, (Z)- (8CI)
• cis-Octafluoro-2-butene
• cis-Perfluoro-2-butene
• Perfluoro-2-butene, (Z)-
• UNII-60ET30BB68
• WSJULBMCKQTTIG-UPHRSURJSA-N
• 60ET30BB68
• DTXSID201021465
• 2-Butene, 1,1,1,2,3,4,4,4-octafluoro-, (Z)-
• 2-Butene, 1,1,1,2,3,4,4,4-octafluoro-, (2Z)-
• 1516-65-0
• (2Z)-Perfluoro-2-butene
• (Z)-2-C4F8
• Q27263219

• Inchi： 1S/C4F8/c5-1(3(7,8)9)2(6)4(10,11)12/b2-1-
• InChI Key： WSJULBMCKQTTIG-UPHRSURJSA-N
• SMILES： F/C(/C(F)(F)F)=C(/C(F)(F)F)\F

Computed Properties

• Exact Mass: 199.9872
• Monoisotopic Mass: 199.987
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.521
• Boiling Point: 8.3°Cat760mmHg
• Flash Point: °C
• PSA: 0